Cas no 110826-23-8 (rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 110826-23-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 3606655
• PubChem ID: 39057999
• Update Time: 2025-05-21

rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(3,4-dimethoxyphenyl)-, trans-(±)-
• trans-2-(3，4-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• Rel-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid
• 110826-23-8
• SCHEMBL7002288
• EN300-1834141
• starbld0015462

• Inchi： 1S/C12H14O4/c1-15-10-4-3-7(5-11(10)16-2)8-6-9(8)12(13)14/h3-5,8-9H,6H2,1-2H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： XABOWSSKARQWCY-DTWKUNHWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid

Racemic (1R,2R)-2-(3,4-Dimethoxyphenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 110826-23-8, known as rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring system and the presence of a carboxylic acid group at the 1-position. The 3,4-dimethoxyphenyl substituent adds complexity to its structure and potentially influences its chemical reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique geometric properties and potential for inducing specific stereochemical interactions. The dimethoxy substitution on the phenyl ring is particularly interesting as it introduces electron-donating groups that can modulate the electronic environment of the molecule. This feature could be advantageous in designing bioactive molecules with specific pharmacokinetic profiles.

One of the key areas of research involving this compound is its synthesis and stereochemistry. The racemic form (rac-(1R,2R)) indicates that it exists as a mixture of enantiomers in equal proportions. Researchers have explored various methods to synthesize this compound with high enantiomeric excess (ee), which is crucial for applications in asymmetric catalysis and chiral resolution studies.

Moreover, the compound's biological activity has been a focal point in recent investigations. Preliminary assays suggest that it may exhibit potential as a lead compound in anti-inflammatory or neuroprotective therapies due to its ability to interact with specific cellular pathways. The cyclopropane ring's strain energy could play a role in its bioactivity by facilitating interactions with target proteins through non-classical bonding mechanisms.

In terms of applications, rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid serves as a valuable intermediate in the synthesis of more complex molecules. Its carboxylic acid functionality allows for further derivatization through esterification or amidation reactions, enabling the creation of diverse chemical libraries for high-throughput screening.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial action, the compound undergoes hydrolysis or oxidative cleavage, leading to the formation of less complex byproducts.

In conclusion, rac-(1R,2R)-2-(3,4-dimethoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 110826-23-8) represents a promising molecule with multifaceted applications in organic synthesis and drug discovery. Its unique structure and stereochemical properties make it an intriguing subject for further research aimed at unlocking its full potential in therapeutic development.